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Initial Note: The user's original request concerned a product named "Kliostom." However,

research indicates that "Kliostom" was a brand name for a topical ointment intended for oral

gum inflammation and has been discontinued. There is no scientific evidence to suggest it

possesses anti-parasitic properties. Therefore, this guide will focus on a widely-used, broad-

spectrum anti-parasitic agent, Ivermectin, to fulfill the user's core request for a comparative

study of an anti-parasitic drug.

This guide provides a comprehensive comparison of Ivermectin's efficacy against a range of

parasite species, supported by experimental data. It is intended for researchers, scientists, and

drug development professionals.

Ivermectin: A Broad-Spectrum Anti-Parasitic Agent
Ivermectin is a derivative of avermectin, a class of macrocyclic lactones, and has been a

cornerstone in the treatment of various parasitic infections in both human and veterinary

medicine for decades.[1] Its broad-spectrum activity extends to nematodes (roundworms),

arthropods (insects and arachnids), and some trematodes (flukes).[2][3]

Mechanism of Action
Ivermectin's primary mode of action involves its high affinity and selective binding to glutamate-

gated chloride ion channels present in the nerve and muscle cells of invertebrates.[2][4] This

binding leads to an increased permeability of the cell membrane to chloride ions, resulting in

hyperpolarization of the nerve or muscle cell.[4][5] This, in turn, causes paralysis and ultimately
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the death of the parasite.[2][3] Mammals are largely unaffected because they either lack these

specific channels or the channels are located within the central nervous system, protected by

the blood-brain barrier which Ivermectin does not readily cross.[4]

Signaling Pathway of Ivermectin
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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